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Compound of Interest

Compound Name: Propanol-PEG3-CH20H

Cat. No.: B3319480

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on Propanol-PEG3-CH20H. This bifunctional
polyethylene glycol (PEG) linker plays a crucial role in the development of novel therapeutics,
particularly in the realm of Proteolysis Targeting Chimeras (PROTACS).

Core Molecular Data

Propanol-PEG3-CH20H is a well-defined, monodisperse PEG compound. Its precise length
and molecular weight are critical for applications requiring high precision in molecular design.
[1] Key quantitative data for this molecule are summarized in the table below.

Property Value Reference
Molecular Formula C10H2205 [2]1[3][4]
Molecular Weight 222.28 g/mol [2][3][4]
CAS Number 112935-57-6 [2][4]

3,3'-((oxybis(ethane-2,1-
IUPAC Name ) ) ) [1]
diyl))bis(oxy))bis(propan-1-ol)

Structural Representation and Logical Relationships
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The structure of Propanol-PEG3-CH20H consists of a central PEG3 core, providing
hydrophilicity and flexibility, flanked by two propanol-hydroxyl groups.[1] This symmetrical
structure offers two reactive sites for further chemical modification. The following diagram
illustrates the logical relationship of the compound's constituent parts.
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Diagram of the logical structure of Propanol-PEG3-CH20H.

Role in Drug Development and PROTACSs

Propanol-PEG3-CH20H is a key building block in the synthesis of PROTACs.[3][5] PROTACs
are heterobifunctional molecules that utilize the cell's natural protein degradation machinery,
the ubiquitin-proteasome system, to selectively eliminate target proteins.[3] APROTAC
molecule is composed of a ligand that binds to the target protein, a ligand for an E3 ubiquitin
ligase, and a linker that connects these two elements.[3]

The linker, for which Propanol-PEG3-CH20H is a common choice, is a critical determinant of a
PROTAC's efficacy. Its chemical nature, length, and flexibility influence the formation of a stable
ternary complex between the target protein and the E3 ligase, which is essential for
ubiquitination and subsequent degradation of the target protein.[3]

Experimental Protocols: Synthetic Methodologies

While specific, detailed step-by-step protocols for the synthesis of Propanol-PEG3-CH20H are
not readily available in public literature, general synthetic strategies for producing well-defined
PEG structures are established. One common approach is the anionic ring-opening
polymerization (AROP) of ethylene oxide.[1]

A general workflow for such a synthesis can be conceptualized as follows:
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General Synthesis Workflow

Initiation:
Deprotonation of Propanol

Propagation:
Controlled addition of
ethylene oxide monomers

Termination:
Quenching the reaction

Purification:
Chromatographic methods

Click to download full resolution via product page

A generalized workflow for the synthesis of Propanol-PEG3-CH20H.

1. Initiation: The synthesis would likely begin with the deprotonation of propanol using a strong
base to form an alkoxide initiator.
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2. Propagation: A controlled, stoichiometric amount of ethylene oxide is then introduced. The
alkoxide attacks the ethylene oxide monomers in a ring-opening polymerization process. The
number of ethylene oxide units added is carefully controlled to achieve the desired PEG3
length.

3. Termination: The reaction is terminated by a quenching agent, such as water or an acid,
which protonates the terminal alkoxide, resulting in the hydroxyl group.

4. Purification: Due to the statistical nature of polymerization, a mixture of PEG chain lengths
can be expected. Therefore, a crucial final step is the purification of the desired monodisperse
Propanol-PEG3-CH20H from byproducts and PEG chains of other lengths. This is typically
achieved using chromatographic techniques such as column chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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